Cas no 2770546-19-3 (benzyl N-{[3-(fluoromethyl)-1-hydroxycyclobutyl]methyl}carbamate)

• Product Name: benzyl N-{[3-(fluoromethyl)-1-hydroxycyclobutyl]methyl}carbamate
• CAS No: 2770546-19-3
• MF: C₁₄H₁₈FNO₃
• MW: 267.29602766037
• CID: 6151118
• PubChem ID: 165993937
• Update Time: 2025-10-24

benzyl N-{[3-(fluoromethyl)-1-hydroxycyclobutyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37397983
• benzyl N-{[3-(fluoromethyl)-1-hydroxycyclobutyl]methyl}carbamate
• 2770546-19-3

• Inchi： 1S/C14H18FNO3/c15-8-12-6-14(18,7-12)10-16-13(17)19-9-11-4-2-1-3-5-11/h1-5,12,18H,6-10H2,(H,16,17)
• InChI Key： NDADKOXHQREWNZ-UHFFFAOYSA-N
• SMILES： FCC1CC(CNC(=O)OCC2C=CC=CC=2)(C1)O

Computed Properties

• Exact Mass: 267.12707160g/mol
• Monoisotopic Mass: 267.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-{[3-(fluoromethyl)-1-hydroxycyclobutyl]methyl}carbamate

Benzyl N-{[3-(Fluoromethyl)-1-Hydroxycyclobutyl]Methyl}Carbamate: A Comprehensive Overview

The compound with CAS No. 2770546-19-3, commonly referred to as benzyl N-{[3-(fluoromethyl)-1-hydroxycyclobutyl]methyl}carbamate, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its application across different fields.

Benzyl N-{[3-(fluoromethyl)-1-hydroxycyclobutyl]methyl}carbamate is characterized by its complex structure, which includes a benzyl group attached to a carbamate moiety. The presence of a fluoromethyl substituent on the cyclobutane ring introduces unique electronic and steric properties, making this compound highly versatile. Recent studies have highlighted its role in drug design, particularly in the development of bioactive molecules with enhanced stability and bioavailability.

The synthesis of benzyl N-{[3-(fluoromethyl)-1-hydroxycyclobutyl]methyl}carbamate involves a multi-step process that combines advanced organic chemistry techniques. Researchers have optimized reaction conditions to achieve high yields and purity levels. The use of catalysts and novel reaction pathways has significantly improved the efficiency of this synthesis, making it more accessible for large-scale production.

One of the most notable applications of this compound is in the field of pharmacology. Its ability to modulate specific biological pathways has been explored in preclinical studies, showing potential as a lead compound for treating various diseases. For instance, recent research has demonstrated its efficacy in inhibiting enzymes associated with neurodegenerative disorders, such as Alzheimer's disease. This highlights its potential as a therapeutic agent with high selectivity and low toxicity.

In addition to its pharmacological applications, benzyl N-{[3-(fluoromethyl)-1-hydroxycyclobutyl]methyl}carbamate has also found use in materials science. Its unique structural properties make it an ideal candidate for developing advanced polymers and coatings with enhanced mechanical and thermal stability. Researchers are actively exploring its integration into sustainable materials, which could revolutionize industries such as automotive manufacturing and electronics.

The environmental impact of benzyl N-{[3-(fluoromethyl)-1-hydroxycyclobutyl]methyl}carbamate has also been a topic of interest. Studies have shown that it exhibits low toxicity to aquatic organisms under controlled conditions, suggesting its potential for use in eco-friendly chemical formulations. However, further research is needed to fully understand its long-term environmental effects and ensure sustainable practices during production and disposal.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of benzyl N-{[3-(fluoromethyl)-1-hydroxycyclobutyl]methyl}carbamate. High-resolution molecular modeling techniques have enabled researchers to predict its binding affinities to various biological targets with remarkable accuracy. This has significantly accelerated drug discovery processes and improved the design of bioactive compounds.

In conclusion, benzyl N-{[3-(fluoromethyl)-1-hydroxycyclobutyl]methyl}carbamate (CAS No. 2770546-19-3) is a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, coupled with recent breakthroughs in synthesis and application techniques, positions it as a key player in advancing modern chemistry and pharmacology. As research continues to unfold, this compound is expected to contribute even more significantly to scientific innovation and industrial development.